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Compound of Interest

Compound Name: GSK3117391

Cat. No.: B607823

Introduction

GSK3117391 is a potent histone deacetylase (HDAC) inhibitor.[1][2] For accurate and
reproducible results in experimental settings, the correct preparation of a stable stock solution
is critical. These application notes provide a detailed protocol for the preparation, storage, and
handling of GSK3117391 stock solutions for research use.

Physicochemical and Solubility Data

A summary of the key properties of GSK3117391 is provided below. This data is essential for
calculating the required mass for stock solution preparation and understanding its solubility
characteristics.
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Property Value Source(s)
Molecular Weight 403.52 g/mol [1112]
CAS Number 1018673-42-1 [1]I2]
Solid, Light yellow to khaki
Appearance [1]
powder
Formula C22H33N304 [1112]

DMSO: 50 mg/mL (123.91
mM)[1] or 81 mg/mL (200.73
_ . mM)[2]Note: Use of fresh, non-
In Vitro Solubility , L [1][2]
hygroscopic DMSO is critical.
Ultrasonic assistance may be

required.[1][2]

Ethanol: 15 mg/mL [2]

Water: Insoluble [2]

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of GSK3117391 in Dimethyl
Sulfoxide (DMSO).

Materials and Equipment:

GSK3117391 powder

Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO), newly opened

Analytical balance

Spatula

Appropriate glass vial (e.g., amber glass vial)
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Micropipettes

Sterile, nuclease-free microcentrifuge tubes for aliquots

Vortex mixer

Ultrasonic water bath

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Workflow Diagram:
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Diagram 1: GSK3117391 Stock Solution Workflow

Click to download full resolution via product page

Caption: Workflow for preparing GSK3117391 stock solution.
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Procedure:
e Calculate the Required Mass:

o Use the following formula to determine the mass of GSK3117391 needed: Mass (mg) =
[Desired Concentration (mM)] x [Final Volume (mL)] x [Molecular Weight ( g/mol )] / 1000

o Example Calculation for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x
403.52 g/mol / 1000 = 4.0352 mg

e Weighing the Compound:
o Tare the analytical balance with a suitable weigh boat or microfuge tube.

o Carefully weigh out the calculated mass (e.g., 4.0352 mg) of GSK3117391 powder and
transfer it to a sterile glass vial.

e Adding the Solvent:

o Using a micropipette, add the calculated volume of fresh, anhydrous DMSO to the vial
containing the GSK3117391 powder. It is crucial to use newly opened DMSO as it is
hygroscopic, and absorbed moisture can significantly reduce the solubility of the
compound.[1][2]

 Dissolution:
o Tightly cap the vial and vortex the mixture thoroughly for 1-2 minutes.
o Visually inspect the solution for any undissolved patrticles.

o If precipitation or cloudiness persists, place the vial in an ultrasonic water bath and
sonicate until the solution is clear.[1] Heating may also be used to aid dissolution.[1]

» Aliquoting and Storage:

o Once the GSK3117391 is completely dissolved, dispense the stock solution into smaller,
single-use aliquots in sterile microcentrifuge tubes.
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o Aliquoting is critical to prevent product degradation from repeated freeze-thaw cycles.[1]

Storage and Stability

Proper storage is essential to maintain the activity of the GSK3117391 inhibitor.

Storage

Form Shelf Life Source(s)
Temperature
Powder -20°C 3 years [1112]
4°C 2 years [1]
In Solvent (e.g.,
-80°C 1to 2 years [1112]
DMSO)
lyear[1l]orl
-20°C yearl1] [1]I2]

month[2]

Note: For maximum stability of the stock solution, storage at -80°C is highly recommended.[1]

[2]

Safety Precautions

o GSK3117391 is for research use only.

o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves, when handling the compound and its solutions.

+ Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

o Consult the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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